Cas no 17075-20-6 (Quinoline,4-(methylsulfonyl)-)

• Product Name: Quinoline,4-(methylsulfonyl)-
• CAS No: 17075-20-6
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 155205
• PubChem ID: 292494
• Update Time: 2025-07-17

Quinoline,4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-(methylsulfonyl)-
• 4-methylsulfonylquinoline
• 4-(methylsulfonyl)quinoline
• 4-methanesulfonyl-quinoline
• 4-Methylsulfonyl-chinolin
• AC1L6I46
• AC1Q6TQO
• CTK4D3700
• NSC158301
• EN300-7539837
• SCHEMBL11833661
• 17075-20-6
• NSC-158301
• Quinoline, 4-(methylsulfonyl)-
• 4-METHANESULFONYLQUINOLINE
• DTXSID20303424

• Inchi： 1S/C10H9NO2S/c1-14(12,13)10-6-7-11-9-5-3-2-4-8(9)10/h2-7H,1H3
• InChI Key： WQCYMFLAWWOEOU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CN=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Additional information on Quinoline,4-(methylsulfonyl)-

Comprehensive Overview of Quinoline,4-(methylsulfonyl)- (CAS No. 17075-20-6): Properties, Applications, and Research Insights

Quinoline,4-(methylsulfonyl)- (CAS No. 17075-20-6) is a specialized organic compound belonging to the quinoline derivatives family, characterized by the presence of a methylsulfonyl functional group at the 4-position. This structural feature imparts unique chemical and physical properties, making it a compound of significant interest in pharmaceutical research, material science, and industrial applications. The methylsulfonyl group enhances the molecule's polarity, solubility, and reactivity, which are critical for its diverse utility.

In recent years, the demand for Quinoline,4-(methylsulfonyl)- has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its role as a building block for synthesizing bioactive molecules, including antimicrobial agents and anti-inflammatory compounds. The compound's ability to interact with biological targets, such as enzymes and receptors, has sparked investigations into its efficacy for treating various chronic diseases. This aligns with the growing public interest in personalized medicine and targeted therapies, which dominate current healthcare discussions.

From an industrial perspective, Quinoline,4-(methylsulfonyl)- is valued for its role in advanced material synthesis. Its incorporation into polymers and coatings has shown promise in enhancing thermal stability and chemical resistance, addressing key challenges in sectors like automotive and aerospace. These applications resonate with the global push toward sustainable materials and green chemistry, topics frequently searched by professionals and enthusiasts alike.

The compound's synthetic pathways and optimization strategies are also areas of active research. Scientists are exploring catalytic methods and microwave-assisted synthesis to improve yield and reduce environmental impact. Such innovations cater to the increasing demand for eco-friendly production methods, a hot topic in both academic and industrial circles. Additionally, the rise of AI-driven drug design has further amplified interest in Quinoline,4-(methylsulfonyl)-, as computational models predict its potential interactions with novel therapeutic targets.

Quality control and analytical techniques for Quinoline,4-(methylsulfonyl)- are equally critical. Advanced methods like HPLC, NMR spectroscopy, and mass spectrometry ensure purity and consistency, meeting stringent regulatory standards. This aspect is particularly relevant to laboratories and manufacturers prioritizing Good Manufacturing Practices (GMP), a frequently searched term in the context of chemical safety and compliance.

In summary, Quinoline,4-(methylsulfonyl)- (CAS No. 17075-20-6) stands at the intersection of cutting-edge research and practical applications. Its versatility in pharmaceuticals, materials science, and sustainable chemistry positions it as a compound of enduring relevance. As scientific advancements continue to unfold, this molecule is likely to remain a focal point for innovation, answering pressing questions in healthcare and industrial technology.